5-[(2-bromoethylamino)methylidene]-1,3-diazinane-2,4,6-trione

• IUPAC Name: 5-[(2-bromoethylamino)methylidene]-1,3-diazinane-2,4,6-trione
• InChI: InChI=1S/C7H8BrN3O3/c8-1-2-9-3-4-5(12)10-7(14)11-6(4)13/h3,9H,1-2H2,(H2,10,11,12,13,14)
• InChI Key: ISWYTPXUZZYTHP-UHFFFAOYSA-N
• Canonical SMILES: C(CBr)NC=C1C(=O)NC(=O)NC1=O
• Molecular Formula: C7H8BrN3O3
• Molecular Weight: 262.06 g/mol

Description

The compound with the identifier “5-[(2-bromoethylamino)methylidene]-1,3-diazinane-2,4,6-trione” is a chemical substance cataloged in the PubChem database. This compound is known for its unique structure and properties, making it a subject of interest in various scientific fields.

Chemical Reactions Analysis

5-[(2-bromoethylamino)methylidene]-1,3-diazinane-2,4,6-trione undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen from the compound. Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reducing agents include lithium aluminum hydride and sodium borohydride.

Substitution: This reaction involves the replacement of one atom or group of atoms with another. Common reagents for substitution reactions include halogens and alkylating agents.

The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

5-[(2-bromoethylamino)methylidene]-1,3-diazinane-2,4,6-trione has a wide range of scientific research applications, including:

Chemistry: It is used as a reagent in various chemical reactions and as a building block for the synthesis of more complex molecules.

Biology: It is used in biological studies to understand its effects on cellular processes and its potential as a therapeutic agent.

Medicine: It is investigated for its potential use in the treatment of various diseases and conditions.

Industry: It is used in the production of various industrial products, including pharmaceuticals and specialty chemicals.

Mechanism of Action

The mechanism of action of 5-[(2-bromoethylamino)methylidene]-1,3-diazinane-2,4,6-trione involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to these targets, leading to changes in cellular processes. The exact molecular targets and pathways involved can vary depending on the specific application and context.

Comparison with Similar Compounds

5-[(2-bromoethylamino)methylidene]-1,3-diazinane-2,4,6-trione can be compared with other similar compounds to highlight its uniqueness. Some similar compounds include:

CID 2632: A cephalosporin antibiotic with antibacterial properties.

CID 6540461: Another cephalosporin antibiotic with a similar structure.

CID 5362065: A cephalosporin antibiotic with a different spectrum of activity.

CID 5479530: A cephalosporin antibiotic with unique pharmacological properties.

Each of these compounds has its own unique properties and applications, making this compound a distinct and valuable chemical substance in its own right.